Cas no 70450-64-5 (3-(1-hydroxyethylidene)-2,4(3H,5H)-Furandione)

• Product Name: 3-(1-hydroxyethylidene)-2,4(3H,5H)-Furandione
• CAS No: 70450-64-5
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 1116320
• PubChem ID: 54689134
• Update Time: 2025-04-20

3-(1-hydroxyethylidene)-2,4(3H,5H)-Furandione Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxyethylidene)-2,4(3H,5H)-Furandione
• 4-acetyl-3-hydroxy-2H-furan-5-one
• 2-Acetyltetronic acid
• CQLZBFDISXGMOK-UHFFFAOYSA-N
• 3-Acetyl-4-hydroxy-2(5H)-furanone
• 2(5H)-Furanone, 3-acetyl-4-hydroxy-
• SCHEMBL9464686
• 3-Acetyl-4-hydroxy-2(5H)-furanone #
• 3-Acetyl-4-hydroxyfuran-2(5H)-one
• 70450-64-5
• 3-acetyl-4-hydroxy-5H-furan-2-one
• DTXSID00715829

• Inchi： 1S/C6H6O4/c1-3(7)5-4(8)2-10-6(5)9/h8H,2H2,1H3
• InChI Key： CQLZBFDISXGMOK-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=O)=C(C1)O)=O

Computed Properties

• Exact Mass: 142.02660867g/mol
• Monoisotopic Mass: 142.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.6Ų